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Compound of Interest

Compound Name: Perfluoro(methyldecalin)

Cat. No.: B110020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Perfluoro(methyldecalin), a
perfluorinated derivative of methyldecalin. Due to its chemical inertness, high gas solubility, and

biological compatibility, this compound has garnered significant interest in various scientific and

industrial fields, most notably in drug development as a potential blood substitute. This

document details its chemical identifiers, physicochemical properties, synthesis, and key

applications, supported by experimental protocols and logical workflow diagrams.

Core Identifiers and Chemical Properties
Perfluoro(methyldecalin) is typically available as a mixture of isomers, primarily the perfluoro-

1-methyldecalin and perfluoro-2-methyldecalin isomers. It is also commercially available as

single isomers.[1] The CAS number and other identifiers can vary depending on whether it is

the mixture or a specific isomer.

Table 1: Chemical Identifiers for
Perfluoro(methyldecalin)
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Identifier Mixture of Isomers
Perfluoro-1-
methyldecalin

Perfluoro-2-
methyldecalin

CAS Number 51294-16-7[1] 306-92-3[1] 306-95-6[1]

EC Number 206-191-9[1] - -

PubChem CID 39977[2] - -

UNII VWJ68OB6TM[2] - -

InChI -

InChI=1S/C11F20/c12

-1-

2(13,6(19,20)10(27,28

)9(25,26)4(1,15)16)5(

17,18)8(23,24)7(21,22

)3(1,14)11(29,30)31[2]

InChI=1S/C12F22/c13

-1-

2(14,11(29,30)31)4(16

,12(32,33)34)8(23,24)

6(19,20)3(1,15)7(21,2

2)10(27,28)9(25,26)5(

1,17)18[1]

InChIKey -
LWRNQOBXRHWPG

E-UHFFFAOYSA-N[2]

UYXKOSTWUQXOM

T-UHFFFAOYSA-N[1]

SMILES -

FC1(C(F)(C2(C(F)

(C(F)(C(F)(C(F)

(C2(C(F)

(C1(F)F)F)F)F)F)F)F)

F)C(F)(F)F)F[1]

FC(F)(F)C1(F)C(F)

(F)C2(F)C(F)(F)C(F)

(F)C(F)(F)C(F)

(F)C2(F)C(F)

(F)C1(F)F[1]

Synonyms

Heptadecafluorodeca

hydro(trifluoromethyl)n

aphthalene

Flutec PP9[1] -

Table 2: Physicochemical Properties of
Perfluoro(methyldecalin) (Mixture of Isomers)
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Property Value

Molecular Formula C₁₁F₂₀

Molecular Weight 512.09 g/mol

Appearance Clear, colorless liquid[1]

Density 1.95 g/mL at 25 °C[3]

Boiling Point 137-160 °C[3]

Melting Point -40 °C[3]

Refractive Index n20/D 1.317[3]

Solubility in Water ~10 ppm[1]

Flash Point 112.8 °C (closed cup)[4]

Synthesis of Perfluoro(methyldecalin)
The primary industrial method for producing Perfluoro(methyldecalin) is the Fowler process.

[1] This process involves the high-temperature fluorination of a hydrocarbon precursor, typically

methylnaphthalene, using a high-valency metal fluoride such as cobalt(III) fluoride as the

fluorinating agent. Methylnaphthalene is often preferred over methyldecalin as the starting

material because it consumes less fluorine.[1]

Experimental Protocol: Synthesis via the Fowler
Process (Generalized)
This protocol is a generalized representation of the Fowler process and would require

optimization for specific laboratory or industrial scale-up.

1. Preparation of the Fluorinating Agent:

Cobalt(II) fluoride (CoF₂) is converted to cobalt(III) fluoride (CoF₃) by reaction with elemental

fluorine at elevated temperatures (typically 250-300 °C) in a reactor. This step is highly

exothermic and requires careful temperature control.
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2. Fluorination Reaction:

The vapor of methylnaphthalene, diluted with an inert gas such as nitrogen, is passed

through a heated bed of cobalt(III) fluoride.

The reaction temperature is a critical parameter and is typically maintained in the range of

200-250 °C.[5]

The highly reactive CoF₃ donates fluorine atoms to the hydrocarbon, resulting in the

perfluorinated product and regenerating CoF₂. The CoF₂ can then be re-fluorinated in situ or

in a separate step.

3. Product Condensation and Purification:

The gaseous product stream exiting the reactor is cooled to condense the crude

Perfluoro(methyldecalin).

The crude product is a mixture of perfluorinated isomers, partially fluorinated compounds,

and other byproducts.

Purification is typically achieved through fractional distillation under reduced pressure.

Further purification may involve washing with a base to remove any acidic byproducts,

followed by treatment with a drying agent.

4. Quality Control:

The purity of the final product is assessed using analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) to identify and quantify isomers and any

remaining impurities.[5]

Nuclear Magnetic Resonance (NMR) spectroscopy (¹⁹F NMR) is also a valuable tool for

structural confirmation.
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Fluorinating Agent Preparation
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Emulsion Preparation

Oxygenation In Vivo Evaluation (Animal Model)

Perfluoro(methyldecalin)

High-Pressure
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Tracer Application Detection and Analysis
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Perfluoro(methyldecalin)
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Location

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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